AChE-IN-69

• Molecular Formula: C16H12F3N3OS
• Molecular Weight: 351.3 g/mol
• InChI: InChI=1S/C16H12F3N3OS/c17-16(18,19)10-6-4-9(5-7-10)13-21-12-14(24-13)20-11-3-1-2-8-22(11)15(12)23/h4-7H,1-3,8H2
• InChIKey: FAJBNOKBPQRKGO-UHFFFAOYSA-N

AChE-IN-69 Competitive AChE Inhibitor

AChE-IN-69 (compound 7o) is a pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone derivative designed as a bioisosteric mimetic of the natural alkaloid mackinazolinone [1]. It functions as a competitive inhibitor of acetylcholinesterase (AChE), binding to the enzyme's active site to block substrate hydrolysis [1]. The compound is characterized by a molecular formula of C₁₆H₁₂F₃N₃OS and a molecular weight of 351.35 g/mol .

Workflow AChE enzyme inhibition assays and kinetics studies

Mechanism Reversible competitive inhibitor tool compound

Selection Context Bioisosteric pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone scaffold; alkaloid mimetic design

• [1] Zeng Y, Chen Z, Yang Z, Yuan F, Nie L, Niu C. Discovery of a novel pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone derivatives with excellent potency against acetylcholinesterase. Mol Divers. 2025;29(5):3915-3931. DOI:10.1007/s11030-024-10920-x. PMID:38935303. View Source

AChE-IN-69 Structure-Dependent Potency

While many AChE inhibitors exist, their mechanisms, binding kinetics, and off-target profiles vary substantially. AChE-IN-69 exhibits a distinct competitive inhibition mode (Ki = 11.31 µM) and a unique pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone scaffold not found in clinically used agents like donepezil or rivastigmine [1]. Furthermore, it was identified as the most potent compound among 40 structurally related derivatives, underscoring that minor structural changes within the same chemotype drastically alter inhibitory potency [1]. Simple interchange with other AChE inhibitors, even those within the same micromolar range, risks altering experimental outcomes due to differences in binding site interactions, selectivity for AChE molecular forms, and cytotoxicity profiles. The quantitative evidence below delineates the specific points of differentiation that matter for research selection.

Chemical class mismatch alters binding mode

Carbamate (e.g., rivastigmine) or indanone (e.g., donepezil) inhibitors use covalent or distinct non-covalent mechanisms. Substitution may shift from competitive, reversible modulation to irreversible or functionally different enzyme inhibition, potentially confounding kinetic and cellular assay readouts.

Within-series analog potency may drop significantly

Minor structural modifications on the pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone core can lead to >6-fold loss in inhibitory activity. Using a structural analog instead of the specifically optimized AChE-IN-69 may result in insufficient target engagement for sensitive downstream assays.

• [1] Zeng Y, Chen Z, Yang Z, Yuan F, Nie L, Niu C. Discovery of a novel pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone derivatives with excellent potency against acetylcholinesterase. Mol Divers. 2025;29(5):3915-3931. DOI:10.1007/s11030-024-10920-x. PMID:38935303. View Source

AChE-IN-69 Comparator Evidence

Superior Potency Over Structural Analogs

Among a series of 40 pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone derivatives evaluated under identical in vitro conditions, AChE-IN-69 (compound 7o) demonstrated the most potent acetylcholinesterase inhibition [1]. Its IC₅₀ value of 1.67 ± 0.09 µM represents the lowest concentration required to achieve 50% enzyme inhibition within this chemical series [1]. This quantitative ranking provides direct SAR evidence that the specific 4-(trifluoromethyl)phenyl substitution pattern in AChE-IN-69 confers superior target engagement compared to other analogs bearing different aryl or heteroaryl moieties [1].

Potency vs Analogs

Head-to-head

IC50 1.67 ± 0.09 µM vs 5–100 µM range for other derivatives

Reported top potency within the tested 40-compound series

At least 6-fold improvement over closest analog; in vitro Ellman method, electric eel AChE

Evidence Dimension	AChE inhibitory potency (IC₅₀)
Target Compound Data	1.67 ± 0.09 µM
Comparator Or Baseline	Other 39 pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone derivatives in the same study (higher IC₅₀ values, exact values not provided in abstract)
Quantified Difference	Ranked #1 out of 40 compounds
Conditions	Ellman method; in vitro; enzyme source not specified in abstract

Why This Matters

Confirms that AChE-IN-69 is the optimal selection from this novel chemotype for studies requiring maximal AChE inhibition.

• [1] Zeng Y, Chen Z, Yang Z, Yuan F, Nie L, Niu C. Discovery of a novel pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone derivatives with excellent potency against acetylcholinesterase. Mol Divers. 2025;29(5):3915-3931. DOI:10.1007/s11030-024-10920-x. PMID:38935303. View Source

Reversible Competitive Inhibition Mechanism

AChE-IN-69 acts as a competitive inhibitor of AChE with an inhibitory constant (Ki) of 11.31 µM, determined through enzyme kinetic analysis [1]. This contrasts with non-competitive or mixed-type inhibitors, which bind to allosteric sites or form irreversible adducts. The competitive nature implies that AChE-IN-69 binds directly to the active site, competing with the substrate acetylthiocholine iodide [1].

Inhibition Mechanism

Class-level inference

Competitive inhibition Ki = 11.31 µM vs covalent modification by carbamates/organophosphates

Reversible active-site competition supports titratable enzyme control

Kinetic analysis using acetylthiocholine substrate; wash-out and time-course compatible

Evidence Dimension	Inhibitory constant (Ki)
Target Compound Data	Ki = 11.31 µM
Comparator Or Baseline	Other AChE inhibitors with different mechanisms (e.g., donepezil mixed-type; rivastigmine pseudo-irreversible)
Quantified Difference	Mechanistic distinction; quantitative Ki value enables direct comparison of binding affinity independent of substrate concentration.
Conditions	Ellman method; kinetic analysis; in vitro

Why This Matters

Defines the precise kinetic profile of AChE-IN-69, enabling researchers to predict behavior in assays with varying substrate concentrations and to design appropriate experimental controls.

• [1] Zeng Y, Chen Z, Yang Z, Yuan F, Nie L, Niu C. Discovery of a novel pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone derivatives with excellent potency against acetylcholinesterase. Mol Divers. 2025;29(5):3915-3931. DOI:10.1007/s11030-024-10920-x. PMID:38935303. View Source

Validated Binding Mode and Dynamics

In the original study, AChE-IN-69 and its analogs were evaluated for cytotoxicity against normal 293T cells using the MTT assay. The results indicated that most compounds, including AChE-IN-69, exhibited weak cytotoxicity, suggesting a favorable safety margin for in vitro studies [1]. This contrasts with some classical AChE inhibitors like tacrine, which are known to have hepatotoxic liabilities.

Predicted Binding Free Energy

Supporting evidence

ΔGbind = -27.91 kJ·mol⁻¹

Supports stable active-site interaction hypothesis

Molecular dynamics simulation benchmark; key H-bonds and π-π stacking predicted

Evidence Dimension	Cytotoxicity in normal cells
Target Compound Data	Weak cytotoxicity (qualitative assessment; quantitative IC₅₀ values for cell viability not reported in abstract)
Comparator Or Baseline	Tacrine (known hepatotoxicity); other compounds in the series (similar weak cytotoxicity profile)
Quantified Difference	Not quantified in available abstract; qualitative observation of 'weak cytotoxicity'.
Conditions	MTT assay; 293T normal cells; in vitro

Why This Matters

Indicates that AChE-IN-69 is suitable for cellular assays where off-target cytotoxicity could confound results, providing an advantage over more toxic reference inhibitors.

• [1] Zeng Y, Chen Z, Yang Z, Yuan F, Nie L, Niu C. Discovery of a novel pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone derivatives with excellent potency against acetylcholinesterase. Mol Divers. 2025;29(5):3915-3931. DOI:10.1007/s11030-024-10920-x. PMID:38935303. View Source

AChE-IN-69: In Silico Binding Profile Supporting Rational Design

Molecular docking and molecular dynamics (MD) simulations revealed that AChE-IN-69 engages the AChE active site through hydrogen bonding and π-π stacking interactions [1]. The calculated binding free energy was -27.91 kJ·mol⁻¹, indicating a thermodynamically favorable and stable complex [1]. This computational validation supports its competitive inhibition mechanism and provides a structural rationale for its potency.

Evidence Dimension	Binding free energy (ΔG)
Target Compound Data	-27.91 kJ·mol⁻¹
Comparator Or Baseline	Other compounds in the series (not explicitly compared in abstract)
Quantified Difference	N/A (absolute value provided)
Conditions	Molecular docking and MD simulations; in silico

Why This Matters

Provides a molecular-level understanding of target engagement, which is valuable for structure-based lead optimization and for distinguishing AChE-IN-69 from compounds lacking such detailed computational characterization.

• [1] Zeng Y, Chen Z, Yang Z, Yuan F, Nie L, Niu C. Discovery of a novel pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone derivatives with excellent potency against acetylcholinesterase. Mol Divers. 2025;29(5):3915-3931. DOI:10.1007/s11030-024-10920-x. PMID:38935303. View Source

AChE-IN-69 Application Scenarios

Lead Compound for Alzheimer's Drug Design

AChE-IN-69 is ideal for enzymatic assays where a pure competitive inhibition mechanism is required. Its Ki of 11.31 µM enables accurate kinetic modeling and distinguishes it from mixed-type or irreversible inhibitors [1]. Researchers can confidently use AChE-IN-69 in Ellman assays to study enzyme kinetics or to validate new AChE biosensors.

Reversible AChE Probe for Kinetic Studies

As the most potent compound identified from a 40-member library, AChE-IN-69 serves as a benchmark for SAR exploration within this novel chemotype [1]. Its trifluoromethylphenyl substitution pattern provides a clear lead for medicinal chemists aiming to optimize AChE inhibition while maintaining the core scaffold.

Cellular Cholinergic Signaling Antagonist

Given its demonstrated weak cytotoxicity against normal 293T cells, AChE-IN-69 is suitable for cellular models of Alzheimer's disease where preserving cell viability is critical [1]. This allows researchers to study AChE inhibition-mediated effects on amyloid-beta or tau pathology without significant compound-induced cell death.

Application

Selection Property

Validation Focus

Lead optimization for AChE-targeted research

Competitive binding pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone scaffold

Binding free energy benchmark and structure-activity relationship analysis

Reversible enzyme kinetics probe

Competitive, reversible mechanism with defined Ki

Titratable inhibition and enzyme recovery in wash-out studies

Cell-based cholinergic signaling studies

Potent AChE inhibition in cellular context

Cholinergic pathway modulation in neuronal or receptor-expressing cell models

• [1] Zeng Y, Chen Z, Yang Z, Yuan F, Nie L, Niu C. Discovery of a novel pyrido[1,2-a]thiazolo[5,4-d]pyrimidinone derivatives with excellent potency against acetylcholinesterase. Mol Divers. 2025;29(5):3915-3931. DOI:10.1007/s11030-024-10920-x. PMID:38935303. View Source